RN-1665

• Molecular Formula: C20H24F5N3O3S2
• Molecular Weight: 513.5 g/mol
• InChI: InChI=1S/C20H24F5N3O3S2/c1-15(2)27-11-13-28(14-12-27)32(30,31)18-7-5-17(6-8-18)26-20(29)16-3-9-19(10-4-16)33(21,22,23,24)25/h3-10,15H,11-14H2,1-2H3,(H,26,29)
• InChIKey: LXVDSGFXMXYFGL-UHFFFAOYSA-N

RN-1665 Procurement Guide: A Selective, Orally Active TRPV4 Antagonist for Focused Screening

RN-1665 (CAS 1803003-65-7) is a synthetic small-molecule antagonist of the transient receptor potential vanilloid 4 (TRPV4) ion channel, identified through a focused screening and limited optimization program at Renovis Inc. [1]. It exhibits IC50 values of 0.26 µM against human TRPV4 (hTRPV4) and 0.39 µM against rat TRPV4 (rTRPV4) in recombinant cell-based assays [1]. RN-1665 is characterized by oral bioavailability in rodents, excellent selectivity over the related thermo-TRP family members TRPV1, TRPV3, and TRPM8, and a defined in vivo formulation profile supporting its designated role as a TRPV4-focused screening probe [1]. The compound has a molecular formula of C20H24F5N3O3S2, a molecular weight of 513.54 g/mol, and is supplied as a solid with purity ≥98% (HPLC) .

TRPV4 pathway inhibition

Selective antagonist for recombinant and native TRPV4 channel studies; reported selectivity over TRPV1, TRPV3, TRPM8.

Oral dosing-compatible probe

Demonstrated oral bioavailability in rodents, supporting per-oral in vivo TRPV4 pharmacology across screening cascades.

Pre-validated in vivo formulation

Clear-solution protocol available (≥2.5 mg/mL), reducing formulation development for immediate animal study deployment.

• [1] Wei ZL, Nguyen MT, O'Mahony DJR, Acevedo A, Zipfel S, Zhang Q, Liu L, Dourado M, Chi C, Yip V, DeFalco J, Gustafson A, Emerling DE, Kelly MG, Kincaid J, Vincent F. Identification of orally-bioavailable antagonists of the TRPV4 ion-channel. Bioorg Med Chem Lett. 2015 Sep 15;25(18):4011-5. doi: 10.1016/j.bmcl.2015.06.098. PMID: 26235950. View Source

Why TRPV4 Antagonists Are Not Interchangeable: The Case for RN-1665-Specific Selection

TRPV4 antagonists span a wide range of chemotypes, potency windows, selectivity profiles, and pharmacokinetic properties that preclude generic substitution in research protocols. The widely used tool compound RN-1734 requires ~9-fold higher concentrations to achieve equivalent hTRPV4 blockade and lacks oral bioavailability, limiting its utility to acute in vitro or parenteral in vivo administration [1]. HC-067047, while more potent on hTRPV4 (IC50 = 48 nM), carries documented off-target inhibition of the hERG potassium channel (IC50 = 370 nM) and the menthol receptor TRPM8 (IC50 = 780 nM) at concentrations near its TRPV4 IC50, which can confound phenotypic interpretation in cellular and tissue assays . Even within the same chemical series, the more advanced lead RN-9893 differs from RN-1665 in species coverage (RN-9893 additionally covers murine TRPV4), selectivity quantification (>15-fold selectivity window documented for RN-9893), and intended application (proof-of-concept in vivo probe vs. focused-screen probe) [1]. These quantifiable differences mean that procurement decisions based solely on target class membership risk selecting a compound with inappropriate potency, undetected off-target activity, or an administration route incompatible with the experimental design.

RN-1734

Potency context may differ substantially; lacks oral bioavailability, restricting in vivo studies to parenteral routes.

~9-fold higher concentration required for equivalent hTRPV4 blockade in recombinant assays.

HC-067047

Documented hERG (IC50 370 nM) and TRPM8 (IC50 780 nM) off-target activity may confound cardiac and sensory neuron assay interpretation.

Potency advantage comes with selectivity trade-offs; RN-1665 lacks reported hERG/TRPM8 liabilities.

RN-9893

Species coverage (murine TRPV4) and selectivity quantification (>15-fold window) differ; intended as proof-of-concept in vivo probe, not focused-screen tool.

Same chemical series, but application context and selectivity profile are not interchangeable.

• [1] Wei ZL et al. Identification of orally-bioavailable antagonists of the TRPV4 ion-channel. Bioorg Med Chem Lett. 2015;25(18):4011-5. PMID: 26235950. View Source

RN-1665 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

TRPV4 Inhibitory Potency: RN-1665 vs. RN-1734 – Approximately 9-Fold Improvement on Human Receptor

RN-1665 inhibits recombinant hTRPV4 with an IC50 of 0.26 μM, representing an approximately 8.8-fold improvement in potency over the widely used TRPV4 antagonist RN-1734 (hTRPV4 IC50 = 2.3 μM) [1][2]. For the rat ortholog, RN-1665 exhibits an IC50 of 0.39 μM vs. 3.2 μM for RN-1734, an approximately 8.2-fold difference [1][2]. Both compounds were characterized in recombinant cell-based calcium-influx assays using TRPV4 channels heterologously expressed in mammalian cells and activated by the selective TRPV4 agonist 4α-PDD or GSK1016790A, providing a comparable assay context [1]. This potency differential means RN-1665 achieves equivalent target occupancy at concentrations roughly one order of magnitude lower than RN-1734, reducing the risk of compound precipitation, solvent toxicity, or solubility-limited artifacts in cellular assays at effective blocking concentrations.

Potency vs RN-1734

Cross-study comparable

hTRPV4 IC50 0.26 μM vs 2.3 μM (RN-1734); ~8.8-fold improvement. rTRPV4 0.39 μM vs 3.2 μM.

Supports lower solvent burden and reduced precipitation risk in cell-based TRPV4 assays.

Recombinant Ca2+-influx assays; 4α-PDD/GSK1016790A activation.

Evidence Dimension	TRPV4 inhibitory potency (IC50)
Target Compound Data	hTRPV4 IC50 = 0.26 μM; rTRPV4 IC50 = 0.39 μM
Comparator Or Baseline	RN-1734: hTRPV4 IC50 = 2.3 μM; rTRPV4 IC50 = 3.2 μM
Quantified Difference	~8.8-fold more potent on hTRPV4; ~8.2-fold more potent on rTRPV4
Conditions	Recombinant TRPV4 channels heterologously expressed in mammalian cells; calcium-influx assay (FLIPR or equivalent); agonist activation via 4α-PDD or GSK1016790A

Why This Matters

A ~9-fold lower working concentration reduces solvent burden and precipitation risk in cell-based assays, making RN-1665 the preferred choice for TRPV4 screens requiring sub-micromolar target engagement without the confounding effects of high DMSO concentrations.

• [1] Wei ZL et al. Identification of orally-bioavailable antagonists of the TRPV4 ion-channel. Bioorg Med Chem Lett. 2015;25(18):4011-5. PMID: 26235950. (RN-1665 IC50 data: hTRPV4 0.26 μM, rTRPV4 0.39 μM). View Source
• [2] Vincent F, Duncton MAJ. TRPV4 agonists and antagonists. Curr Top Med Chem. 2011;11(17):2216-26. (RN-1734 IC50 data: hTRPV4 2.3 μM, rTRPV4 3.2 μM, mTRPV4 5.9 μM). View Source

Oral Bioavailability: RN-1665 Enables Per-Oral Dosing Unavailable with RN-1734

RN-1665 demonstrated moderate oral bioavailability when dosed to rats in the original discovery program, enabling per-oral administration for in vivo studies [1]. In contrast, RN-1734 is primarily employed as an in vitro tool compound or administered via intraperitoneal (i.p.) injection or osmotic mini-pump in rodent models; no oral bioavailability has been reported for RN-1734 in the peer-reviewed literature . While the exact oral bioavailability percentage (F%) for RN-1665 was not disclosed in the primary publication [1], the qualitative demonstration of oral exposure distinguishes it from RN-1734 for experimental protocols requiring oral gavage, dietary administration, or chronic dosing regimens where repeated injection is impractical. For reference, the more advanced TRPV4 antagonist GSK2193874 has a reported rat oral bioavailability of 31% (F%) [2], while RN-1665 is described as having 'moderate' oral bioavailability [1], consistent with its positioning as a focused-screen probe rather than a development candidate.

Oral Bioavailability

Cross-study comparable

Moderate oral bioavailability demonstrated in rats; RN-1734 lacks reported oral route (i.p./mini-pump only).

Enables per-oral dosing for chronic in vivo TRPV4 studies, unavailable with RN-1734.

Exact F% not publicly disclosed; described as moderate.

Evidence Dimension	Oral bioavailability in rats
Target Compound Data	Moderate oral bioavailability demonstrated (exact F% not disclosed publicly)
Comparator Or Baseline	RN-1734: No oral bioavailability reported; standard administration via i.p. or osmotic mini-pump
Quantified Difference	Qualitative difference: oral vs. parenteral-only administration routes
Conditions	Oral gavage in Sprague-Dawley rats (RN-1665); i.p. injection or mini-pump in rodent models (RN-1734)

Why This Matters

For in vivo TRPV4 target engagement studies requiring oral dosing—such as chronic administration protocols, behavioral assays sensitive to injection stress, or dietary intervention models—RN-1665 provides a per-oral route unavailable with RN-1734, directly impacting experimental design feasibility.

• [1] Wei ZL et al. Identification of orally-bioavailable antagonists of the TRPV4 ion-channel. Bioorg Med Chem Lett. 2015;25(18):4011-5. PMID: 26235950. (RN-1665 and RN-9893 showed moderate oral bioavailability in rats.) View Source
• [2] Cheung M, Bao W, Behm DJ, Brooks CA, Bury MJ, Dowdell SE, et al. Discovery of GSK2193874: An Orally Active, Potent, and Selective Blocker of Transient Receptor Potential Vanilloid 4. ACS Med Chem Lett. 2017;8(5):549-554. (Rat oral bioavailability F% = 31%). View Source

Off-Target Selectivity Profile: RN-1665 Avoids Documented hERG and TRPM8 Liabilities of HC-067047

RN-1665 is reported to exhibit excellent selectivity for TRPV4 over the related thermo-TRP channels TRPV1, TRPV3, and TRPM8 [1]. While the exact off-target IC50 values for RN-1665 were not publicly disclosed in the peer-reviewed primary paper, the structurally and pharmacologically related lead compound RN-9893 from the same chemical series has well-characterized selectivity with IC50 values of 10 μM (TRPV1), >30 μM (TRPV3), and 30 μM (TRPM8), representing a >15-fold selectivity window . This contrasts with HC-067047, a potent TRPV4 antagonist (hTRPV4 IC50 = 48 nM) with documented off-target inhibition of the hERG cardiac potassium channel (IC50 = 370 nM) and TRPM8 (IC50 = 780 nM) at sub-micromolar concentrations . The hERG IC50 of HC-067047 (~370 nM) lies within only ~8-fold of its hTRPV4 IC50 (~48 nM), raising concerns about cardiac ion channel interference at concentrations required for full TRPV4 blockade in intact tissue preparations. RN-1665, belonging to a distinct benzenesulfonamide-benzamide chemotype rather than the pyrrolocarboxamide scaffold of HC-067047, has no reported hERG or TRPM8 off-target activity at relevant concentrations, though users should note that comprehensive off-target profiling data for RN-1665 remains limited to the TRPV1/TRPV3/TRPM8 panel [1].

hERG/TRPM8 Off-targets

Class-level inference

RN-1665 lacks reported hERG or TRPM8 inhibition. HC-067047 inhibits hERG (IC50 370 nM) and TRPM8 (780 nM).

May reduce off-target ambiguity in cardiac and sensory neuron tissue assays.

Off-target profiling limited to TRPV1/3/8 panel; comprehensive data not published.

Evidence Dimension	Selectivity vs. hERG and TRPM8 off-targets
Target Compound Data	RN-1665: Excellent selectivity reported for TRPV1, TRPV3, TRPM8 (exact off-target IC50s not publicly disclosed); no hERG liability reported
Comparator Or Baseline	HC-067047: hERG IC50 = 370 nM; TRPM8 IC50 = 780 nM (within ~8-fold and ~16-fold of hTRPV4 IC50 = 48 nM, respectively)
Quantified Difference	Qualitative advantage: RN-1665 lacks documented hERG/TRPM8 off-target activity; HC-067047 has confirmed sub-micromolar off-target inhibition
Conditions	TRP selectivity panel (recombinant channels in mammalian expression systems); hERG patch-clamp electrophysiology for HC-067047

Why This Matters

In cardiac or neuronal tissue preparations where hERG blockade can alter action potential duration, or in sensory neuron assays where TRPM8 inhibition confounds cold-sensing phenotypes, RN-1665 offers a cleaner pharmacological profile than HC-067047, reducing interpretative ambiguity from off-target effects.

• [1] Wei ZL et al. Identification of orally-bioavailable antagonists of the TRPV4 ion-channel. Bioorg Med Chem Lett. 2015;25(18):4011-5. PMID: 26235950. (RN-1665 exhibits excellent selectivity over TRPV1, TRPV3, TRPM8.) View Source

Cross-Species TRPV4 Potency Consistency: RN-1665 Exhibits a Tighter Human-to-Rat IC50 Ratio than HC-067047

RN-1665 displays closely matched potency across human and rat TRPV4 orthologs, with an hTRPV4 IC50 of 0.26 μM and rTRPV4 IC50 of 0.39 μM, yielding a human-to-rat IC50 ratio of approximately 1.5 [1]. This ratio is substantially tighter than that observed for HC-067047, whose reported IC50 values span 48 nM (human), 133 nM (rat), and 17 nM (mouse), producing a human-to-rat IC50 ratio of approximately 2.8 and a striking 7.8-fold difference between the most and least sensitive orthologs [2]. The GSK2193874 antagonist exhibits an even more pronounced species divergence, with a 20-fold difference between its rTRPV4 IC50 (~2 nM) and hTRPV4 IC50 (~40 nM) [3]. The tighter cross-species consistency of RN-1665 simplifies the translation of in vitro IC50 values to in vivo dosing in rat models, as the concentration required for equivalent target engagement differs by less than 2-fold between species, compared to the 3- to 20-fold adjustments needed for HC-067047 or GSK2193874 when moving between human and rodent TRPV4 pharmacology.

Cross-species Consistency

Cross-study comparable

Human/rat IC50 ratio 1.5 (RN-1665) vs 2.8 (HC-067047) vs 20 (GSK2193874).

Supports translation of in vitro potency to rat in vivo dosing with minimal adjustment.

Recombinant ortholog assays; heterologous expression systems.

Evidence Dimension	Human-to-rat TRPV4 IC50 ratio (cross-species potency consistency)
Target Compound Data	hTRPV4 IC50 = 0.26 μM; rTRPV4 IC50 = 0.39 μM; ratio = 1.5
Comparator Or Baseline	HC-067047: hTRPV4 IC50 = 48 nM, rTRPV4 IC50 = 133 nM, ratio = 2.8. GSK2193874: hTRPV4 IC50 = 40 nM, rTRPV4 IC50 = 2 nM, ratio = 20.
Quantified Difference	1.5-fold (RN-1665) vs. 2.8-fold (HC-067047) vs. 20-fold (GSK2193874) human-to-rat IC50 ratio
Conditions	Recombinant hTRPV4 and rTRPV4 channels expressed in heterologous mammalian cell systems; calcium-influx or electrophysiological readout

Why This Matters

For researchers using rat models as the primary in vivo system for TRPV4 target validation, RN-1665's near-equipotent cross-species profile minimizes the need for large dose adjustments when translating from human in vitro potency data to rodent in vivo dosing, improving experimental efficiency and reducing compound consumption.

• [1] Wei ZL et al. Bioorg Med Chem Lett. 2015;25(18):4011-5. PMID: 26235950. (RN-1665: hTRPV4 IC50 0.26 μM, rTRPV4 IC50 0.39 μM.) View Source
• [2] Everaerts W, Zhen X, Ghosh D, Vriens J, Gevaert T, Gilbert JP, et al. Inhibition of the cation channel TRPV4 improves bladder function in mice and rats with cyclophosphamide-induced cystitis. Proc Natl Acad Sci USA. 2010;107(44):19084-9. (HC-067047 IC50: hTRPV4 48 nM, rTRPV4 133 nM, mTRPV4 17 nM). View Source
• [3] Cheung M et al. Discovery of GSK2193874. ACS Med Chem Lett. 2017;8(5):549-554. (GSK2193874: rTRPV4 IC50 ~2 nM, hTRPV4 IC50 ~40 nM). View Source

In Vivo Formulation Readiness: RN-1665 Has a Validated, Clear-Solution Dosing Protocol Supporting Immediate In Vivo Deployment

RN-1665 has a validated in vivo formulation protocol producing a clear solution at ≥2.5 mg/mL (4.87 mM) using 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline, with co-solvents added sequentially . In DMSO stock, RN-1665 achieves solubility of ≥50 mg/mL (~97 mM) with sonication, providing a wide working range for in vitro assay preparation . This contrasts with the formulation challenges reported for some TRPV4 antagonists. For example, GSK2193874 (MW = 691.62) requires more complex formulation strategies for in vivo dosing due to its higher molecular weight and lipophilicity [1]. The availability of a pre-validated, clear-solution in vivo formulation protocol for RN-1665 reduces the formulation development burden for laboratories initiating in vivo TRPV4 pharmacology studies, enabling direct procurement and immediate experimental deployment without the need for de novo solubility optimization or stability testing . Furthermore, RN-1665 is supplied as a solid with purity ≥98% (HPLC) and defined storage conditions (−20°C for long-term storage, stability for 12 months as powder), supporting reproducible batch-to-batch experimental outcomes .

In Vivo Formulation

Supporting evidence

Pre-validated clear solution ≥2.5 mg/mL (10% DMSO/40% PEG300/5% Tween-80/45% Saline); DMSO solubility ≥50 mg/mL.

Reduces formulation burden for immediate in vivo TRPV4 pharmacology deployment.

Sequential co-solvent addition; sonication for DMSO stock; ≥98% HPLC purity.

Evidence Dimension	In vivo formulation availability and DMSO solubility
Target Compound Data	DMSO solubility ≥50 mg/mL (~97 mM); validated in vivo clear solution ≥2.5 mg/mL in 10% DMSO/40% PEG300/5% Tween-80/45% Saline; purity ≥98% (HPLC)
Comparator Or Baseline	GSK2193874: MW 691.62, rat oral F% = 31%, requires dedicated PK formulation optimization; RN-1734: primarily used in vitro or via i.p., no oral formulation protocol
Quantified Difference	Pre-validated, publicly available in vivo formulation protocol vs. ad hoc optimization required
Conditions	Sequential co-solvent addition; DMSO stock preparation with sonication; storage at −20°C (powder)

Why This Matters

For laboratories without dedicated formulation development capabilities, RN-1665's pre-validated in vivo dosing protocol eliminates a significant barrier to initiating animal studies, reducing the time from compound procurement to first in vivo data point.

• [1] Cheung M et al. Discovery of GSK2193874. ACS Med Chem Lett. 2017;8(5):549-554. PMID: 28523112. (GSK2193874 MW 691.62; PK in rat and dog.) View Source

RN-1665 Application Scenarios: Where This Compound Delivers Differentiated Value Over Alternatives

Focused TRPV4 Chemical Probe Screens Requiring a Selective, Sub-Micromolar Antagonist with Validated Oral Bioavailability

RN-1665 was explicitly developed as a TRPV4 probe for focused screens [1]. Its IC50 of 0.26 μM (hTRPV4) provides ~9-fold greater potency than RN-1734 (IC50 = 2.3 μM), enabling full TRPV4 blockade at concentrations that minimize DMSO solvent burden [1]. Its oral bioavailability, demonstrated in rats, supports both in vitro screening cascades and downstream in vivo follow-up using the same chemical tool, avoiding the discontinuity of switching compounds between assay phases [1]. For screening laboratories building TRPV4-targeted compound libraries or conducting mechanistic target engagement studies, RN-1665 offers a single, consistent chemical probe spanning biochemical, cellular, and in vivo experimental tiers.

Rodent In Vivo TRPV4 Pharmacology Requiring Per-Oral Dosing Without Cardiac Ion Channel Confounding

For in vivo studies in rat models of TRPV4-mediated physiology—including bladder function, pain, edema, or respiratory mechanics—RN-1665 provides oral dosing capability absent from RN-1734 and avoids the hERG off-target liability (IC50 = 370 nM) documented for HC-067047 [1]. The tight human-to-rat IC50 ratio (~1.5) simplifies dose translation [1], while the pre-validated in vivo formulation (≥2.5 mg/mL clear solution) enables immediate deployment without formulation development . This combination makes RN-1665 the appropriate choice for proof-of-concept pharmacology studies where chronic oral dosing, clean cardiovascular safety signals, and predictable cross-species target coverage are required.

Orthogonal Chemotype Confirmation in TRPV4 Target Validation Studies Alongside GSK2193874 or HC-067047

When conducting rigorous TRPV4 target validation, best practice requires confirmation of phenotype with structurally distinct chemotypes to rule out compound-specific off-target effects [1]. RN-1665 (benzenesulfonamide-benzamide scaffold) is structurally unrelated to both GSK2193874 (a quinoline-based scaffold) and HC-067047 (a pyrrolocarboxamide scaffold) [1]. Using RN-1665 as an orthogonal tool alongside these agents strengthens the evidence that observed pharmacological effects are TRPV4-mediated rather than scaffold-specific artifacts. Its commercial availability at >98% purity from multiple reputable vendors with published characterization data supports reproducible procurement for multi-site collaborative validation studies .

Comparative TRPV4 Antagonist Profiling in Native Tissue Assays Sensitive to Solvent and Off-Target Artifacts

In native tissue preparations such as isolated bladder strips, airway smooth muscle, or vascular rings where high DMSO concentrations can impair tissue viability, RN-1665's ~9-fold potency advantage over RN-1734 translates to a ~9-fold lower solvent load at equivalent target coverage [1]. Additionally, in neuronal or cardiac tissue preparations where TRPM8 or hERG modulation would confound functional readouts, RN-1665 lacks the documented off-target activity at these channels that complicates interpretation of HC-067047 data . This positions RN-1665 as the preferred TRPV4 antagonist for ex vivo tissue pharmacology studies demanding a clean pharmacological profile and minimal solvent interference.

Application

Selection Property

Validation Focus

Focused TRPV4 probe screens

TRPV4 selectivity & oral-dose compatibility

Target engagement consistency across in vitro to in vivo tiers; DMSO burden control

Rodent in vivo TRPV4 pharmacology

Oral bioavailability & cardiac safety profile

hERG-free TRPV4 blockade; cross-species potency consistency for dose modeling

Orthogonal chemotype confirmation

Scaffold diversity & high purity (>98%)

Reproducible procurement for multi-site target validation with distinct chemotypes

Native tissue assays sensitive to artifacts

Low solvent burden & clean TRP selectivity

Tissue viability maintenance; TRPM8/hERG interference control in cardiac/sensory preparations

• [1] Wei ZL et al. Identification of orally-bioavailable antagonists of the TRPV4 ion-channel. Bioorg Med Chem Lett. 2015;25(18):4011-5. PMID: 26235950. View Source